Cas no 2171159-31-0 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2171159-31-0
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 5812745
• PubChem ID: 165835168
• Update Time: 2025-06-13

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid
• 2171159-31-0
• EN300-1508120
• (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methoxy-4-oxobutanoic acid

• Inchi： 1S/C25H28N2O7/c1-3-8-20(23(29)26-21(24(30)31)13-22(28)33-2)27-25(32)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-12,19-21H,3,8,13-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t20-,21-/m1/s1
• InChI Key： KRQNEAXCRZAZSF-NHCUHLMSSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C(=O)O)CC(=O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid

Introduction to (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic Acid (CAS No. 2171159-31-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid, identified by its CAS number 2171159-31-0, has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex and highly functionalized molecular framework, represents a promising candidate for further exploration in drug discovery and molecular biology.

The molecular structure of this compound encompasses several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, which is widely recognized for its utility in peptide synthesis and protection strategies. The presence of an Fmoc group not only enhances the stability of the compound during synthetic processes but also opens avenues for its incorporation into more intricate molecular architectures. Additionally, the compound features a chiral center at the (2R) position, which is critical for ensuring enantioselectivity in biological interactions. This stereochemical specificity is particularly important in pharmaceutical applications, where the efficacy and safety of a drug are often highly dependent on its enantiomeric purity.

Beyond its structural complexity, (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid exhibits intriguing pharmacological properties that have been the subject of recent research endeavors. Studies have suggested that this compound may possess modulatory effects on various biological pathways, making it a potential candidate for therapeutic intervention in a range of diseases. For instance, preliminary investigations have indicated that the compound may interact with specific enzymes or receptors, thereby influencing cellular processes such as inflammation, apoptosis, and signal transduction.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of its structural complexity and functional diversity makes it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological activity. Furthermore, the presence of multiple reactive sites allows for further derivatization and optimization, enabling researchers to fine-tune its properties for specific therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have also contributed to a deeper understanding of the interactions between this compound and biological targets. These computational approaches have enabled researchers to predict binding affinities, identify potential binding pockets, and optimize the compound's structure for improved efficacy. Such methodologies are crucial in modern drug discovery pipelines, as they allow for the rapid screening of large libraries of compounds and the identification of promising candidates for further experimental validation.

The synthesis of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated techniques such as peptide coupling reactions, protecting group strategies, and stereochemical control at multiple stages. The successful preparation of this compound not only demonstrates the capabilities of modern synthetic methodologies but also provides a valuable building block for further chemical investigations.

In conclusion, (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid (CAS No. 2171159-31-0) is a structurally intricate and functionally diverse compound with significant potential in pharmaceutical research. Its unique features, including the presence of an Fmoc group, chiral centers, and multiple reactive sites, make it a promising candidate for further exploration in drug discovery and molecular biology. As research continues to uncover new applications and therapeutic possibilities, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.